Cas no 2228329-08-4 (2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid
• CAS No: 2228329-08-4
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 5810668
• PubChem ID: 165830372
• Update Time: 2025-05-23

2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid
• 2228329-08-4
• EN300-1920303

• Inchi： 1S/C7H6BrClO2S/c1-3(7(10)11)5-2-4(8)6(9)12-5/h2-3H,1H3,(H,10,11)
• InChI Key： LKQBBADWVQCGGD-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 267.89604g/mol
• Monoisotopic Mass: 267.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid

2-(4-Bromo-5-chlorothiophen-2-yl)propanoic Acid (CAS No. 2228329-08-4): A Comprehensive Overview

2-(4-Bromo-5-chlorothiophen-2-yl)propanoic acid (CAS No. 2228329-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene core and functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Its molecular structure combines a bromine and chlorine substitution on the thiophene ring, enhancing its reactivity and potential applications.

The growing interest in heterocyclic compounds like 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid stems from their versatility in drug discovery. Researchers frequently search for "thiophene derivatives in medicine" or "halogenated thiophene applications," reflecting the compound's relevance in modern chemistry. Its structural features make it a candidate for developing anti-inflammatory agents and antimicrobial compounds, aligning with the global demand for novel therapeutic solutions.

From a synthetic perspective, CAS 2228329-08-4 is valued for its role in cross-coupling reactions, a topic frequently explored in organic chemistry forums. The presence of both bromo and chloro substituents allows for selective functionalization, enabling the creation of diverse molecular architectures. This property is particularly useful in designing small-molecule inhibitors, a hot topic in cancer research and neurological disease studies.

In agrochemical applications, 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid is investigated for its potential as a pesticide intermediate. Searches like "thiophene-based agrochemicals" highlight the industry's focus on sustainable crop protection. The compound's halogenated structure may contribute to the development of environmentally friendly alternatives to traditional pesticides, addressing the urgent need for green chemistry solutions in agriculture.

The physicochemical properties of 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid include moderate solubility in organic solvents, making it suitable for various laboratory-scale reactions. Its stability under standard conditions ensures reliable performance in multistep syntheses, a feature highly valued by process chemists. Recent publications on "halogenated thiophene stability" underscore the scientific community's interest in these characteristics.

Market trends indicate rising demand for CAS 2228329-08-4, particularly from contract research organizations and pharmaceutical developers. The compound's niche applications in medicinal chemistry position it as a valuable building block for drug discovery pipelines. Industry reports on "specialty chemical growth 2023" frequently mention similar thiophene derivatives as high-potential materials.

Quality control of 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid typically involves advanced analytical techniques like HPLC and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research-grade chemicals, a critical factor for laboratories focusing on high-throughput screening programs. The analytical data also supports structure-activity relationship studies in pharmacological research.

Environmental considerations for halogenated thiophene compounds have led to increased research into their biodegradation pathways. This aligns with the broader scientific movement toward benign by design chemicals, addressing queries like "eco-friendly heterocycles" in academic literature. Proper handling and disposal protocols ensure minimal ecological impact during research applications.

The synthesis of 2-(4-bromo-5-chlorothiophen-2-yl)propanoic acid typically involves regioselective halogenation of the thiophene ring, followed by side chain introduction. This process has been optimized to achieve high yields, as documented in recent patents focusing on "efficient thiophene functionalization." Such methodological advances contribute to the compound's accessibility for academic and industrial researchers alike.

Future prospects for CAS 2228329-08-4 include potential applications in material science, particularly in the development of organic electronic components. The compound's conjugated system and halogen atoms make it interesting for semiconductor research, connecting to trending searches about "thiophene-based organic electronics." This multidisciplinary potential underscores the importance of continued investigation into this versatile chemical entity.